Cas no 1974873-92-1 (3-(3-Bromo-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid)

• Product Name: 3-(3-Bromo-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid
• CAS No: 1974873-92-1
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• CID: 6266213
• PubChem ID: 105411562
• Update Time: 2026-03-11

3-(3-Bromo-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-716938
• MFCD31439283
• 3-(3-bromo-4-methylphenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• 1974873-92-1
• SY337951
• 3-(3-Bromo-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid

• Inchi： 1S/C12H10BrNO3/c1-6-3-4-8(5-9(6)13)11-10(12(15)16)7(2)17-14-11/h3-5H,1-2H3,(H,15,16)
• InChI Key： LTDYFNUEZFGMRT-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C1C(C(=O)O)=C(C)ON=1

Computed Properties

• Exact Mass: 294.98441g/mol
• Monoisotopic Mass: 294.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(3-Bromo-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid

3-(3-Bromo-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid (CAS No: 1974873-92-1)

3-(3-Bromo-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid, also known by its CAS registry number 1974873-92-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The structure of this compound is characterized by a substituted isoxazole ring fused with a carboxylic acid group and a brominated aromatic ring, making it a versatile molecule with potential applications in drug design and material science.

The synthesis of 3-(3-Bromo-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid involves a series of carefully controlled reactions, including nucleophilic substitution, oxidation, and cyclization steps. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity and yield. Researchers have explored various solvent systems and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most notable features of this compound is its brominated aromatic ring, which contributes to its unique electronic properties. The bromine atom at the 3-position of the phenyl ring introduces electron-withdrawing effects, enhancing the reactivity of the molecule in certain chemical transformations. This property makes it an attractive candidate for use in medicinal chemistry, where such substituents are often employed to modulate pharmacokinetic profiles and bioavailability.

Recent studies have highlighted the potential of 3-(3-Bromo-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid as a lead compound in the development of novel therapeutic agents. Its isoxazole ring is known to exhibit significant biological activity, particularly in anti-inflammatory and anticancer assays. Researchers have reported that this compound demonstrates selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory drug candidate.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The combination of its aromaticity and heterocyclic structure makes it a promising candidate for use in organic electronics. Recent research has explored its ability to act as a semiconductor material in organic field-effect transistors (OFETs), where its electronic properties contribute to improved device performance.

The carboxylic acid group present in this compound plays a crucial role in its solubility and reactivity. This functional group allows for easy modification through esterification or amidation, enabling researchers to tailor the molecule for specific applications. For instance, ester derivatives of this compound have been studied for their potential use as prodrugs in drug delivery systems.

From an environmental perspective, the stability and biodegradability of 3-(3-Bromo-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid have been evaluated under various conditions. Studies indicate that the compound exhibits moderate persistence in aqueous environments, raising concerns about its long-term ecological impact. However, further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, 3-(3-Bromo-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid (CAS No: 1974873-92-1) is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers in academia and industry alike.